1-methyl-4-(1-(3-phenylpropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-methyl-4-[1-(3-phenylpropyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C21H23N3O/c1-23-15-17(14-20(23)25)21-22-18-11-5-6-12-19(18)24(21)13-7-10-16-8-3-2-4-9-16/h2-6,8-9,11-12,17H,7,10,13-15H2,1H3
• InChI Key: VHKJXNRWWUVVJV-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCCC4=CC=CC=C4
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is a structure that, despite being small, has a unique chemical complexity. It acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Chemical Reactions Analysis

Imidazole is a very practical and versatile nucleus in its construction/functionalization and can be considered a rich source of chemical diversity. More complex heterocycles presenting the imidazole ring in their structure are described in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis Techniques and Intermediate Compounds

Research has explored various synthesis techniques and intermediate compounds related to 1-methyl-4-(1-(3-phenylpropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one. For instance, Katritzky et al. (2000) developed methods to synthesize hexahydro-1H-pyrrolo[1,2-a]imidazoles and octahydroimidazo[1,2-a]pyridines, which are structurally related to the compound (Katritzky, Qiu, He, & Yang, 2000).

Antiviral Activity

Research by Hamdouchi et al. (1999) focused on 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, which share structural similarities with the compound . These were investigated as potential inhibitors of human rhinovirus (Hamdouchi et al., 1999).

Novel Spiroxindole Derivatives

Poomathi et al. (2015) synthesized spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives through 1,3-dipolar cycloaddition reactions. These derivatives offer insights into the broader scope of chemical reactions and potential applications of similar compounds (Poomathi, Mayakrishnan, Muralidharan, & Perumal, 2015).

Development of Novel Organic Compounds

Tomoda et al. (1999) synthesized derivatives of imidazo[1,2-a]pyridine, focusing on their fluorescent properties. This research contributes to the development of novel organic compounds with potential applications in various fields (Tomoda, Hirano, Saito, Mutai, & Araki, 1999).

Mechanism of Action

Imidazole-based compounds show different biological activities such as antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many others.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely depending on their specific structures. Always refer to the specific safety data sheet for each compound.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable.